Cas no 1375989-43-7 (2-{(7-chloro-1,3-dioxaindan-5-yl)methylamino}acetic acid hydrochloride)

• Product Name: 2-{(7-chloro-1,3-dioxaindan-5-yl)methylamino}acetic acid hydrochloride
• CAS No: 1375989-43-7
• MF: C₁₀H₁₁Cl₂NO₄
• MW: 280.104641199112
• CID: 4594792
• PubChem ID: 71755583
• Update Time: 2025-06-12

2-{(7-chloro-1,3-dioxaindan-5-yl)methylamino}acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-{[(7-chloro-2H-1,3-benzodioxol-5-yl)methyl]amino}acetic acid hydrochloride
• 2-{[(7-chloro-1,3-dioxaindan-5-yl)methyl]amino}acetic acid hydrochloride
• 2-{(7-chloro-1,3-dioxaindan-5-yl)methylamino}acetic acid hydrochloride

• Inchi： 1S/C10H10ClNO4.ClH/c11-7-1-6(3-12-4-9(13)14)2-8-10(7)16-5-15-8;/h1-2,12H,3-5H2,(H,13,14);1H
• InChI Key： HGBWEYRCPOTLOT-UHFFFAOYSA-N
• SMILES： C(O)(=O)CNCC1=CC(Cl)=C2OCOC2=C1.[H]Cl

Additional information on 2-{(7-chloro-1,3-dioxaindan-5-yl)methylamino}acetic acid hydrochloride

Recent Advances in the Study of 2-{(7-chloro-1,3-dioxaindan-5-yl)methylamino}acetic acid hydrochloride (CAS: 1375989-43-7)

The compound 2-{(7-chloro-1,3-dioxaindan-5-yl)methylamino}acetic acid hydrochloride (CAS: 1375989-43-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties. This research brief aims to provide a comprehensive overview of the latest findings related to this compound.

One of the key areas of investigation has been the synthesis and structural optimization of 2-{(7-chloro-1,3-dioxaindan-5-yl)methylamino}acetic acid hydrochloride. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its potential commercialization. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. These advancements have facilitated more reliable and scalable production processes, paving the way for further preclinical and clinical studies.

Pharmacological studies have revealed that 2-{(7-chloro-1,3-dioxaindan-5-yl)methylamino}acetic acid hydrochloride exhibits notable bioactivity, particularly in modulating specific biochemical pathways. In vitro and in vivo experiments have demonstrated its efficacy in targeting certain enzymes and receptors, suggesting potential applications in treating neurological disorders and inflammatory conditions. The compound's ability to cross the blood-brain barrier has also been a focal point, highlighting its suitability for central nervous system (CNS) related therapies.

Recent preclinical trials have further underscored the therapeutic potential of this compound. Animal models have shown significant improvements in symptom management with minimal adverse effects, indicating a favorable safety profile. These findings are particularly encouraging for the development of new drugs targeting conditions such as epilepsy, chronic pain, and neurodegenerative diseases. However, researchers emphasize the need for more extensive toxicology studies to ensure long-term safety and efficacy.

In addition to its therapeutic applications, 2-{(7-chloro-1,3-dioxaindan-5-yl)methylamino}acetic acid hydrochloride has also been explored for its potential in drug delivery systems. Its chemical properties make it a suitable candidate for conjugation with other therapeutic agents, enhancing their bioavailability and targeting specificity. This approach could revolutionize the treatment of complex diseases by enabling more precise and effective drug delivery.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as formulation stability, pharmacokinetics, and regulatory compliance need to be addressed to move from the laboratory to the clinic. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development process.

In conclusion, 2-{(7-chloro-1,3-dioxaindan-5-yl)methylamino}acetic acid hydrochloride (CAS: 1375989-43-7) represents a promising candidate for various therapeutic applications. Its unique structural and pharmacological properties, combined with recent advancements in synthesis and preclinical studies, position it as a molecule of significant interest in the pharmaceutical industry. Continued research and development efforts will be crucial to fully realize its potential and bring it to market.